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Compound of Interest

Compound Name: Selenium-79

Cat. No.: B1240439 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

handling of radioactive materials is paramount. Selenium-79 (Se-79), a long-lived beta-emitting

radionuclide, requires meticulous disposal procedures to ensure the safety of personnel and

the environment. This document provides essential safety and logistical information, including

operational and disposal plans, to serve as a preferred resource for laboratory safety and

chemical handling.

Selenium-79 is classified as a low-level radioactive waste (LLRW) in typical laboratory

settings. Due to its long half-life, it cannot be held for decay. Therefore, proper segregation,

packaging, and transfer to a licensed disposal facility are mandatory. The following procedures

provide a step-by-step guide for the proper management and disposal of Selenium-79 waste.

Key Properties of Selenium-79 for Disposal
Consideration
A clear understanding of the radiological properties of Selenium-79 is crucial for safe handling

and disposal. The following table summarizes these key characteristics.
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Property Value Citation

Half-life Approximately 327,000 years [1]

Radiation Type Beta (β) particle [1][2]

Gamma (γ) Emission None [1][2]

Waste Classification
Long-lived Low-Level

Radioactive Waste (LLRW)
[3][4]

Step-by-Step Disposal Procedures for Selenium-79
Waste
The proper disposal of Selenium-79 waste involves a systematic approach from the point of

generation to its final removal from the laboratory. Adherence to these steps, in conjunction

with your institution's specific Environmental Health & Safety (EHS) or Radiation Safety Office

(RSO) protocols, is essential.

Step 1: Waste Characterization and Segregation
Proper segregation is the foundation of safe radioactive waste management.

Isolate by Isotope: All Selenium-79 waste must be kept separate from other radioactive

materials, especially short-lived isotopes.[3][4] A single container should be used for all long-

lived isotopes with half-lives greater than 90 days.[3]

Segregate by Form: Within the Selenium-79 waste stream, separate materials by their

physical form:

Dry Solid Waste: Includes contaminated gloves, bench paper, pipette tips, and other solid

materials.

Aqueous Liquid Waste: Solutions containing Selenium-79. Do not mix with organic

solvents.

Sharps Waste: Needles, scalpels, and other items that can puncture skin or waste

containers.
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Mixed Waste: Waste that is both radioactive and chemically hazardous (e.g., contains

solvents). This waste stream has more complex and costly disposal requirements. Consult

your EHS/RSO before generating mixed waste.[4]

Step 2: Containerization
Use appropriate, dedicated containers for each segregated waste stream. Your EHS/RSO can

typically provide these.

Dry Solid Waste: Use a designated radioactive waste drum or box, lined with a plastic bag.[4]

Aqueous Liquid Waste: Collect in a clearly labeled, unbreakable plastic carboy or bottle. Do

not use glass containers.[4]

Sharps Waste: Place directly into a puncture-proof sharps container specifically designated

for radioactive waste.[4]

Step 3: Labeling
Accurate and clear labeling is a critical regulatory requirement.

Labeling at the Start: Label all waste containers with "Caution, Radioactive Material" and the

isotope (Selenium-79) before any waste is added.[3]

Content Information: As waste is added, maintain a log sheet on the container. Record the

date, activity (in millicuries or becquerels), and chemical form of the added waste.

Final Labeling for Pickup: Before requesting a pickup, ensure the container is securely

closed and has a completed radioactive waste tag affixed. This tag should include:

Principal Investigator's name and contact information.

Building and room number.

Isotope: Selenium-79.

Total estimated activity.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
https://ehs.umich.edu/wp-content/uploads/2016/08/HW-R-Proper-LLRW-Segregation.pdf
https://www.benchchem.com/product/b1240439?utm_src=pdf-body
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://www.benchchem.com/product/b1240439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Date the container was sealed.

Waste form (e.g., dry solid, aqueous liquid).

Step 4: On-Site Storage
Store sealed waste containers in a designated and secure area within the laboratory.

Location: The storage area should be away from high-traffic areas and clearly marked with

radiation warning signs.

Shielding: Selenium-79 is a beta emitter. While it does not produce penetrating gamma

radiation, shielding with materials like Plexiglas may be necessary depending on the activity

level to protect against beta radiation.

Contamination Surveys: Regularly perform wipe tests on the exterior of waste containers and

in the storage area to check for contamination. Decontaminate any affected areas

immediately.

Step 5: Waste Pickup and Disposal
Contact EHS/RSO: Once a waste container is full, or before it exceeds any local storage

time limits, contact your institution's EHS or RSO to schedule a pickup.

Do Not Use Standard Disposal Routes: Never dispose of Selenium-79 waste in the regular

trash, biohazard bags, or down the sanitary sewer.

Transportation: The transport of radioactive waste is regulated by the Department of

Transportation (DOT) and the Nuclear Regulatory Commission (NRC). This is handled by

trained EHS/RSO personnel or a licensed third-party vendor.

Experimental Protocol: Precipitation of Aqueous
Selenium-79 Waste
For aqueous solutions of Selenium-79, a common laboratory treatment to reduce its mobility is

to convert the soluble selenite form into insoluble elemental selenium. This process stabilizes

the waste into a solid form that is easier and safer to manage.
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Objective: To precipitate soluble Selenium-79 from an aqueous solution.

Materials:

Aqueous Selenium-79 waste (assumed to be in the selenite form, SeO₃²⁻).

1M Hydrochloric acid (HCl) or 1M Sulfuric acid (H₂SO₄).

Iron powder (Fe).

pH meter or pH paper.

Stir plate and stir bar.

Filtration apparatus (e.g., Buchner funnel, filter paper).

Appropriate personal protective equipment (PPE): lab coat, safety glasses, gloves.

Procedure:

Preparation: Conduct the entire procedure in a certified chemical fume hood.

Acidification: While stirring the aqueous Selenium-79 waste, slowly add 1M HCl or 1M

H₂SO₄ until the pH of the solution is between 3 and 4.[5] Monitor the pH closely.

Reduction: Add iron powder to the acidified solution. A recommended amount is

approximately 3 to 5 grams per liter of wastewater.[5]

Reaction: Stir the mixture at room temperature for at least one hour to ensure the complete

precipitation of elemental selenium, which will appear as a red precipitate.[5]

Precipitate Collection: Turn off the stir plate and allow the red precipitate to settle.

Filtration: Separate the solid elemental selenium from the liquid by filtration.

Waste Segregation:

The collected solid elemental selenium should be disposed of as dry solid Selenium-79
waste.
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The remaining liquid (filtrate) should be surveyed for any remaining radioactivity. If it still

contains significant activity, it should be collected as aqueous liquid Selenium-79 waste.

Disposal Workflow for Selenium-79
The following diagram illustrates the logical workflow for the proper disposal of Selenium-79
waste from a laboratory setting.
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Caption: Workflow for the proper disposal of Selenium-79 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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